Cas no 62055-54-3 (2-Naphthalenecarboxylic acid, 3,6-dimethoxy-, methyl ester)
62055-54-3 structure
Product Name:2-Naphthalenecarboxylic acid, 3,6-dimethoxy-, methyl ester
CAS No:62055-54-3
MF:C14H14O4
MW:246.258564472198
CID:459572
PubChem ID:71390394
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 3,6-dimethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenecarboxylic acid, 3,6-dimethoxy-, methyl ester
- methyl 3,6-dimethoxynaphthalene-2-carboxylate
- DTXSID20812304
- 62055-54-3
-
- Inchi: 1S/C14H14O4/c1-16-11-5-4-9-7-12(14(15)18-3)13(17-2)8-10(9)6-11/h4-8H,1-3H3
- InChI Key: XEBGZTBIIUOTEU-UHFFFAOYSA-N
- SMILES: O(C)C1C=C2C=C(C=CC2=CC=1C(=O)OC)OC
Computed Properties
- Exact Mass: 246.08922
- Monoisotopic Mass: 246.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
2-Naphthalenecarboxylic acid, 3,6-dimethoxy-, methyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
62055-54-3 (2-Naphthalenecarboxylic acid, 3,6-dimethoxy-, methyl ester) Related Products
- 119-36-8(Methyl salicylate)
- 5446-02-6(Methyl 4-methoxysalicylate)
- 6290-24-0(Ethyl 2-ethoxybenzoate)
- 22955-73-3(Dimethyl 4-methoxyisophthalate)
- 552-94-3(Salsalate)
- 606-45-1(Methyl 2-methoxybenzoate)
- 2065-27-2(Methyl 2,6-dimethoxybenzoate)
- 3686-55-3(Methyl 2-ethoxybenzoate)
- 118-55-8(Phenyl salicylate)
- 883-99-8(Methyl 3-hydroxy-2-naphthoate)
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